4-Methyl-2-oxovaleric Acid-d7 Sodium Salt

• CAS No.: 1795020-84-6
• Molecular Formula: C₆H₂D₇NaO₃
• Molecular Weight: 159.17
• Synonyms: 2-Ketoisocaproic Acid-d7 Sodium Salt; 2-Oxo-4-methylpentanoic Acid-d7 Sodium Salt; 4-Methyl-2-oxopentanoic Acid-d7 Sodium Salt; Sodium 2-Ketoisocaproate-d7; Sodium 4-methyl-2-oxopentanoate-d7; Sodium 4-methyl-2-oxovalerate-d7; Sodium α-Keto-isocaproa

Description

4-Methyl-2-oxovaleric Acid-d7 Sodium Salt is a stable isotope-labeled compound used primarily in scientific research. It is a derivative of 4-Methyl-2-oxovaleric Acid, where the hydrogen atoms are replaced with deuterium (d7). This compound is often used as a reference standard in various analytical applications due to its high purity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-oxovaleric Acid-d7 Sodium Salt typically involves the deuteration of 4-Methyl-2-oxovaleric AcidThe reaction conditions often involve the use of deuterated solvents and catalysts under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. It involves the use of industrial-grade deuterated reagents and advanced catalytic systems to achieve the desired isotopic labeling .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-oxovaleric Acid-d7 Sodium Salt undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: It can be reduced to form alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like hydroxide ions (OH-) and amines (NH2-) are commonly employed

Major Products

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

4-Methyl-2-oxovaleric Acid-d7 Sodium Salt has a wide range of applications in scientific research:

Chemistry: Used as a reference standard in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) for the identification and quantification of compounds.

Biology: Employed in metabolic studies to trace biochemical pathways and understand metabolic fluxes.

Medicine: Utilized in pharmacokinetic studies to investigate drug metabolism and distribution.

Industry: Applied in the development of new materials and chemical processes, particularly in the field of stable isotope labeling.

Mechanism of Action

The mechanism of action of 4-Methyl-2-oxovaleric Acid-d7 Sodium Salt involves its role as a tracer in metabolic studies. The deuterium atoms in the compound allow researchers to track its incorporation and transformation in biological systems. This helps in understanding the metabolic pathways and the molecular targets involved. The compound interacts with various enzymes and metabolic intermediates, providing insights into the biochemical processes .

Comparison with Similar Compounds

Similar Compounds

4-Methyl-2-oxovaleric Acid: The non-deuterated form of the compound.

2-Ketoisocaproic Acid: Another keto acid with similar structural features.

2-Oxo-4-methylpentanoic Acid: A closely related compound with slight structural variations

Uniqueness

4-Methyl-2-oxovaleric Acid-d7 Sodium Salt is unique due to its stable isotope labeling, which makes it highly valuable in analytical and research applications. The presence of deuterium atoms enhances its stability and allows for precise tracking in metabolic studies, setting it apart from its non-deuterated counterparts .